Cas no 850568-45-5 (3-Amino-4-chlorophenylboronic Acid Hydrochloride)
850568-45-5 structure
Product Name:3-Amino-4-chlorophenylboronic Acid Hydrochloride
CAS No:850568-45-5
MF:C6H8BCl2NO2
MW:207.850219726563
MDL:MFCD04115643
CID:721245
PubChem ID:165437873
Update Time:2024-12-09
3-Amino-4-chlorophenylboronic Acid Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (3-Amino-4-chlorophenyl)boronic acid hydrochloride
- 3-Amino-4-chlorobenzeneboronic acid hydrochloride
- 3-Amino-4-chlorophenylboronic acid hydrochloride
- 3-Amino-4-chlorophenylboronic acid HCl
- Boronic acid,(3-amino-4-chlorophenyl)-, hydrochloride (9CI)
- 3-Amino-4-chlorophenylboronicacidHCl
- (3-Amino-4-chlorophenyl)boronic acid--hydrogen chloride (1/1)
- D71431
- EN300-412551
- 3-Amino-4-Chlorobenzeneboronic Acid HCl
- MFCD04115643
- C6H8BCl2NO2
- MTMLYYSBEQYCDJ-UHFFFAOYSA-N
- AKOS015893779
- AB20318
- (3-amino-4-chlorophenyl)boronic acid;hydrochloride
- 3-Amino-4-chlorophenylboronic acid, HCl
- DTXSID10656956
- 850568-45-5
- CS-0174302
- SCHEMBL4626695
- BS-25900
- 3-Amino-4-chlorophenylboronic Acid Hydrochloride
-
- MDL： MFCD04115643
- Inchi： 1S/C6H7BClNO2.ClH/c8-5-2-1-4(7(10)11)3-6(5)9;/h1-3,10-11H,9H2;1H
- InChI Key： MTMLYYSBEQYCDJ-UHFFFAOYSA-N
- SMILES： Cl.ClC1C(N)=CC(B(O)O)=CC=1
Computed Properties
- Exact Mass: 207.00300
- Monoisotopic Mass: 207.003
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 136
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.5A^2
Experimental Properties
- Melting Point: 278-288°C
- Boiling Point: 393.1°C at 760 mmHg
- Flash Point: 191.5°C
- PSA: 66.48000
- LogP: 0.98520
3-Amino-4-chlorophenylboronic Acid Hydrochloride Security Information
- Hazard Statement： Irritant
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
3-Amino-4-chlorophenylboronic Acid Hydrochloride Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
3-Amino-4-chlorophenylboronic Acid Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A617563-100mg |
3-Amino-4-chlorophenylboronic Acid Hydrochloride |
850568-45-5 | 100mg |
$ 64.00 | 2023-04-19 | ||
| TRC | A617563-250mg |
3-Amino-4-chlorophenylboronic Acid Hydrochloride |
850568-45-5 | 250mg |
$ 75.00 | 2023-04-19 | ||
| TRC | A617563-500mg |
3-Amino-4-chlorophenylboronic Acid Hydrochloride |
850568-45-5 | 500mg |
$ 87.00 | 2023-04-19 | ||
| TRC | A617563-1g |
3-Amino-4-chlorophenylboronic Acid Hydrochloride |
850568-45-5 | 1g |
$ 98.00 | 2023-04-19 | ||
| Alichem | A019064009-10g |
3-Amino-4-chlorophenylboronic acid hydrochloride |
850568-45-5 | 95% | 10g |
$258.57 | 2023-08-31 | |
| Apollo Scientific | OR13163-1g |
3-Amino-4-chlorobenzeneboronic acid hydrochloride |
850568-45-5 | 97% | 1g |
£52.00 | 2025-02-19 | |
| Apollo Scientific | OR13163-5g |
3-Amino-4-chlorobenzeneboronic acid hydrochloride |
850568-45-5 | 97% | 5g |
£208.00 | 2025-02-19 | |
| Apollo Scientific | OR13163-10g |
3-Amino-4-chlorobenzeneboronic acid hydrochloride |
850568-45-5 | 97% | 10g |
£390.00 | 2025-02-19 | |
| abcr | AB150489-1 g |
(3-Amino-4-chlorophenyl)boronic acid hydrochloride, 95%; . |
850568-45-5 | 95% | 1 g |
€123.60 | 2023-07-20 | |
| abcr | AB150489-5 g |
(3-Amino-4-chlorophenyl)boronic acid hydrochloride, 95%; . |
850568-45-5 | 95% | 5 g |
€370.10 | 2023-07-20 |
3-Amino-4-chlorophenylboronic Acid Hydrochloride Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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